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Compound of Interest

Compound Name: 3-Bromo-5-fluorotoluene

Cat. No.: B1272607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-

bromo-3-fluoro-5-methylbenzene (CAS No: 202865-83-6), a key intermediate in various

synthetic applications. The information presented herein is intended to support research,

development, and manufacturing activities by providing reliable physical data and standardized

experimental context.

Core Physical and Chemical Properties
1-Bromo-3-fluoro-5-methylbenzene, with the molecular formula C₇H₆BrF, is a halogenated

aromatic compound.[1][2] Its structural arrangement, featuring bromine, fluorine, and a methyl

group on the benzene ring, imparts specific physical characteristics crucial for its application in

organic synthesis.

Quantitative Data Summary
The physical properties of 1-bromo-3-fluoro-5-methylbenzene are summarized in the table

below for easy reference and comparison.
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Property Value Units Notes

Molecular Weight 189.02 g/mol

Appearance Colorless Liquid -
At standard

conditions.[3][4]

Density 1.5 ± 0.1 g/cm³ [3]

1.498 ± 0.06 g/cm³ Predicted.[5]

Boiling Point 183.4 °C At 760 mmHg.[3]

183.4 ± 20.0 °C Predicted.[5]

Melting Point Not available °C
Data not found in

reviewed sources.

Flash Point 67.1 ± 16.6 °C [3]

67.1 °C [5]

Refractive Index 1.527 - [3]

1.526 - [5]

Vapor Pressure 1.05 mmHg At 25 °C.[3][5]

Solubility Insoluble in water -
Soluble in organic

solvents.

Experimental Protocols
While specific experimental reports detailing the determination of these properties for 1-bromo-

3-fluoro-5-methylbenzene are not publicly available, the following sections describe the

standard methodologies employed for such characterizations in organic chemistry.

Boiling Point Determination
The boiling point of a liquid compound like 1-bromo-3-fluoro-5-methylbenzene is typically

determined via distillation at atmospheric pressure (760 mmHg).

Methodology:
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A small quantity of the compound is placed in a distillation flask with boiling chips.

A thermometer is positioned so that the top of the bulb is level with the bottom of the side-

arm leading to the condenser.

The flask is heated gently.

The temperature is recorded when the liquid is boiling steadily and a constant temperature is

observed on the thermometer as the vapor condenses. This stable temperature is the boiling

point.

Density Measurement
The density of a liquid is its mass per unit volume and is commonly measured using a

pycnometer or a digital density meter.

Methodology (Using a Pycnometer):

The empty pycnometer is weighed accurately.

It is then filled with distilled water and weighed again to determine the volume of the

pycnometer at a specific temperature.

The pycnometer is emptied, dried, and filled with 1-bromo-3-fluoro-5-methylbenzene.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the compound by the volume of the

pycnometer.

Refractive Index Measurement
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property and is measured using a refractometer, typically at the

sodium D-line (589 nm).

Methodology:
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The prism of the refractometer is cleaned and calibrated using a standard of known

refractive index (e.g., distilled water).

A few drops of 1-bromo-3-fluoro-5-methylbenzene are placed on the prism.

The prism is closed, and the light source is activated.

The user looks through the eyepiece and adjusts the controls until the boundary line

between the light and dark regions is sharp and centered.

The refractive index is read directly from the instrument's scale. The temperature at which

the measurement is taken is also recorded.

Logical Relationships of Physical Properties
The physical properties of a compound are interconnected. The following diagram illustrates

the logical flow and relationship between the fundamental structure and the macroscopic

physical characteristics of 1-bromo-3-fluoro-5-methylbenzene.
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Molecular Structure
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Caption: Interrelation of molecular and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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